3-Methyl-4-(oxan-4-yl)butan-2-ol

• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 3-methyl-4-(oxan-4-yl)butan-2-ol
• InChI: InChI=1S/C10H20O2/c1-8(9(2)11)7-10-3-5-12-6-4-10/h8-11H,3-7H2,1-2H3
• InChI Key: MIDCGFALIQQDCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCOCC1)C(C)O

Description

3-Methyl-4-(oxan-4-yl)butan-2-ol is an organic compound with the molecular formula C10H20O2. It is a secondary alcohol, characterized by the presence of a hydroxyl group (-OH) attached to a carbon atom that is also bonded to two other carbon atoms. This compound is notable for its unique structure, which includes a tetrahydropyran ring (oxan-4-yl) and a butanol chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-(oxan-4-yl)butan-2-ol typically involves the reaction of 3-methyl-4-hydroxybutanal with tetrahydropyran in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate hemiacetal, which subsequently undergoes intramolecular cyclization to form the desired product.

Industrial Production Methods

Industrial production of 3-Methyl-4-(oxan-4-yl)butan-2-ol may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The process typically includes steps such as purification through distillation and crystallization to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-(oxan-4-yl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a corresponding alkane.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-Methyl-4-(oxan-4-yl)butan-2-one.

Reduction: Formation of 3-Methyl-4-(oxan-4-yl)butane.

Substitution: Formation of 3-Methyl-4-(oxan-4-yl)butyl halides.

Scientific Research Applications

3-Methyl-4-(oxan-4-yl)butan-2-ol has various applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a solvent in chemical reactions.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of fragrances and flavors.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(oxan-4-yl)butan-2-ol involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl group can form hydrogen bonds with active sites of enzymes, influencing their activity. The compound may also interact with cellular membranes, affecting their fluidity and permeability.

Comparison with Similar Compounds

Similar Compounds

3-Methyl-4-(oxan-3-yl)butan-2-ol: Similar structure but with the hydroxyl group on a different carbon atom.

2-Methyl-3-buten-2-ol: Contains a double bond and a different arrangement of carbon atoms.

3-Methyl-2-butanol: Lacks the tetrahydropyran ring and has a simpler structure.

Uniqueness

3-Methyl-4-(oxan-4-yl)butan-2-ol is unique due to its combination of a tetrahydropyran ring and a butanol chain, which imparts distinct chemical and physical properties. This structural uniqueness makes it valuable in various applications, particularly in organic synthesis and industrial processes.

Biological Activity

3-Methyl-4-(oxan-4-yl)butan-2-ol is a compound that has garnered interest in the field of medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and research findings.

Chemical Structure and Properties

3-Methyl-4-(oxan-4-yl)butan-2-ol, also known by its CAS number 1040377-03-4, features a unique structure that contributes to its biological activity. The compound consists of a butanol backbone with a tetrahydrofuran (oxan) ring, which enhances its lipophilicity and potential interaction with biological membranes.

The biological activity of 3-Methyl-4-(oxan-4-yl)butan-2-ol is thought to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes, affecting metabolic pathways.
• Receptor Binding : It can interact with various receptors, potentially modulating signal transduction pathways.
• Antioxidant Activity : Preliminary studies indicate that it may exhibit antioxidant properties, which could protect cells from oxidative stress.

Antimicrobial Activity

Research has shown that 3-Methyl-4-(oxan-4-yl)butan-2-ol possesses antimicrobial properties. In vitro studies demonstrated effectiveness against various bacterial strains, indicating potential as an antimicrobial agent.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

This table summarizes the MIC values for different microorganisms, highlighting the compound's broad-spectrum activity.

Antioxidant Activity

The antioxidant capacity of 3-Methyl-4-(oxan-4-yl)butan-2-ol was evaluated using DPPH and ABTS assays. The results indicated a significant reduction in free radical activity, suggesting its potential as a natural antioxidant.

Assay Type	IC50 Value (µg/mL)
DPPH	25
ABTS	30

These findings support the hypothesis that the compound can mitigate oxidative stress in biological systems.

Cytotoxicity Studies

Cytotoxicity assays conducted on human cancer cell lines (e.g., MCF7 breast cancer cells) revealed that 3-Methyl-4-(oxan-4-yl)butan-2-ol exhibited selective cytotoxicity at higher concentrations while sparing normal cells.

Cell Line	IC50 Value (µM)
MCF7	15
Normal Fibroblasts	>100

The selectivity index indicates a promising therapeutic window for further development.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy : A study published in Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of several derivatives of butanol compounds, including 3-Methyl-4-(oxan-4-yl)butan-2-ol. Results showed significant inhibition against Gram-positive bacteria, suggesting its potential for developing new antibiotics.
• Antioxidant Properties : Research highlighted in Food Chemistry assessed the antioxidant properties of various alcohols. The study found that compounds similar to 3-Methyl-4-(oxan-4-yl)butan-2-ol effectively scavenged free radicals, supporting its use in food preservation and health supplements .
• Cytotoxicity Against Cancer Cells : A comprehensive study detailed in Cancer Research explored the cytotoxic effects of various butanol derivatives on cancer cell lines. The findings indicated that 3-Methyl-4-(oxan-4-yl)butan-2-ol had a significant impact on reducing cell viability in MCF7 cells, warranting further investigation into its mechanisms of action .